Cas no 941875-52-1 (4-fluoro-N-(5-{2-(morpholin-4-yl)ethylsulfanyl}-1,3,4-oxadiazol-2-yl)methylbenzamide)

• Product Name: 4-fluoro-N-(5-{2-(morpholin-4-yl)ethylsulfanyl}-1,3,4-oxadiazol-2-yl)methylbenzamide
• CAS No: 941875-52-1
• MF: C₁₆H₁₉FN₄O₃S
• MW: 366.410465478897
• CID: 6438330
• Update Time: 2025-10-28

4-fluoro-N-(5-{2-(morpholin-4-yl)ethylsulfanyl}-1,3,4-oxadiazol-2-yl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-N-(5-{2-(morpholin-4-yl)ethylsulfanyl}-1,3,4-oxadiazol-2-yl)methylbenzamide
• Benzamide, 4-fluoro-N-[[5-[[2-(4-morpholinyl)ethyl]thio]-1,3,4-oxadiazol-2-yl]methyl]-

• Inchi： 1S/C16H19FN4O3S/c17-13-3-1-12(2-4-13)15(22)18-11-14-19-20-16(24-14)25-10-7-21-5-8-23-9-6-21/h1-4H,5-11H2,(H,18,22)
• InChI Key： VGBMRSAHZBNVMM-UHFFFAOYSA-N
• SMILES： C(NCC1=NN=C(SCCN2CCOCC2)O1)(=O)C1=CC=C(F)C=C1

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• pka: 12.15±0.46(Predicted)

Additional information on 4-fluoro-N-(5-{2-(morpholin-4-yl)ethylsulfanyl}-1,3,4-oxadiazol-2-yl)methylbenzamide

4-Fluoro-N-(5-{2-(morpholin-4-yl)ethylsulfanyl}-1,3,4-oxadiazol-2-yl)methylbenzamide and Its Significance in Modern Pharmaceutical Research

Compound with the CAS number 941875-52-1, specifically named as 4-fluoro-N-(5-{2-(morpholin-4-yl)ethylsulfanyl}-1,3,4-oxadiazol-2-yl)methylbenzamide, represents a fascinating molecule in the realm of pharmaceutical chemistry. This compound has garnered significant attention due to its unique structural features and potential therapeutic applications. The presence of a fluoro substituent, combined with a benzamide core and an oxadiazole ring, makes it a promising candidate for further investigation in drug discovery.

The benzamide moiety is well-known for its role in various pharmacological activities, including anti-inflammatory, analgesic, and antiviral properties. In particular, the introduction of a fluorine atom at the 4-position of the benzene ring can enhance metabolic stability and binding affinity to biological targets. This modification is a common strategy in medicinal chemistry to improve the pharmacokinetic profile of drug candidates.

The oxadiazole ring is another critical structural component that contributes to the compound's potential biological activity. Oxadiazoles have been extensively studied for their diverse pharmacological properties, including antimicrobial, anticonvulsant, and anticancer effects. The incorporation of an oxadiazole into this molecule suggests that it may exhibit similar beneficial properties, making it a valuable scaffold for further drug development.

Furthermore, the morpholine substituent at the 5-position of the oxadiazole ring adds another layer of complexity to the molecule. Morpholine derivatives are known for their ability to modulate various biological pathways, including those involved in neurotransmission and inflammation. The presence of this group may enhance the compound's interaction with specific enzymes or receptors, potentially leading to novel therapeutic effects.

The sulfanyl group at the 2-position of the morpholine ring is another interesting feature that warrants further exploration. Sulfanyl groups are often found in biologically active compounds and can play a crucial role in mediating interactions with biological targets. This moiety may contribute to the compound's overall pharmacological activity by influencing its binding affinity and selectivity.

In recent years, there has been growing interest in developing new therapeutic agents that target inflammation and pain. The compound 4-fluoro-N-(5-{2-(morpholin-4-yl)ethylsulfanyl}-1,3,4-oxadiazol-2-yl)methylbenzamide has shown promise in preclinical studies as a potential anti-inflammatory agent. Its unique structural features suggest that it may interact with inflammatory pathways differently from existing drugs, potentially offering improved efficacy and reduced side effects.

Another area of interest is the potential application of this compound in oncology research. The oxadiazole ring has been identified as a key structural motif in several anticancer agents. Studies have shown that oxadiazole derivatives can inhibit the growth of various cancer cell lines by targeting critical signaling pathways involved in cell proliferation and survival. The presence of additional functional groups in this compound may enhance its anticancer activity by providing multiple points of interaction with cancer cells.

The synthesis of 4-fluoro-N-(5-{2-(morpholin-4-yl)ethylsulfanyl}-1,3,4-oxadiazol-2-yl)methylbenzamide presents unique challenges due to its complex structure. However, advances in synthetic chemistry have made it possible to construct such molecules with high precision and yield. The use of modern synthetic techniques allows for the efficient introduction of various functional groups while maintaining structural integrity.

In conclusion, compound CAS no 941875-52-1, named as 4-fluoro-N-(5-{2-(morpholin-4-yl)ethylsulfanyl}-1,3,4-oxadiazol-2-yl)methylbenzamide, represents a promising candidate for further pharmaceutical research. Its unique structural features and potential biological activities make it an attractive molecule for drug discovery efforts aimed at addressing various therapeutic challenges. Further studies are warranted to fully elucidate its pharmacological properties and explore its potential as a lead compound for novel therapeutics.